Cas no 55378-41-1 (1-(Hydroxymethyl)propylacetate)
55378-41-1 structure
Product Name:1-(Hydroxymethyl)propylacetate
CAS No:55378-41-1
MF:C6H12O3
MW:132.157682418823
CID:352058
Update Time:2023-08-03
1-(Hydroxymethyl)propylacetate Chemical and Physical Properties
Names and Identifiers
-
- 1,2-Butanediol, 2-acetate
- 2-Acetoxy-1-butanol
- 1-hydroxy-2-acetoxybutane
- 1-(Hydroxymethyl)propylacetate
- CEAFMKFVSIOXOA-UHFFFAOYSA-N
-
- Inchi: 1S/C6H12O3/c1-3-6(4-7)9-5(2)8/h6-7H,3-4H2,1-2H3
- InChI Key: CEAFMKFVSIOXOA-UHFFFAOYSA-N
- SMILES: O(C(C)=O)C(CO)CC
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 9
- Rotatable Bond Count: 4
- Complexity: 90.3
- XLogP3: 0.4
- Topological Polar Surface Area: 46.5
1-(Hydroxymethyl)propylacetate Related Literature
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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